Cas no 2444085-63-4 (2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane)

• Product Name: 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane
• CAS No: 2444085-63-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6471712
• PubChem ID: 165750276
• Update Time: 2025-05-27

2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• AKOS040819342
• 2444085-63-4
• EN300-6137125
• 2-(prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane
• 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane

• Inchi： 1S/C10H16N2/c1-2-7-12-8-10(9-12)3-5-11-6-4-10/h1,11H,3-9H2
• InChI Key： GFHNMBGGTNKHAL-UHFFFAOYSA-N
• SMILES： N1(CC#C)CC2(CCNCC2)C1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane

Comprehensive Overview of 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane (CAS No. 2444085-63-4)

The compound 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane (CAS No. 2444085-63-4) is a highly specialized spirocyclic amine derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique molecular structure, featuring a diazaspiro[3.5]nonane core and a propynyl side chain, makes it a valuable building block for the synthesis of novel pharmaceutical intermediates. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter receptors.

In recent years, the demand for spirocyclic compounds like 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane has surged due to their versatility in drug design. These compounds are often explored for their bioisosteric properties, which allow them to replace traditional aromatic rings in small molecule drugs. This trend aligns with the growing focus on fragment-based drug discovery and scaffold hopping, where chemists seek to optimize drug-like properties such as solubility, metabolic stability, and target affinity. The propynyl moiety in this compound further enhances its reactivity, enabling click chemistry applications in bioconjugation and probe development.

The synthesis of 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane typically involves multistep organic reactions, including ring-closing metathesis and N-alkylation strategies. Its CAS No. 2444085-63-4 serves as a critical identifier for researchers sourcing the compound for high-throughput screening or structure-activity relationship (SAR) studies. Notably, the compound's spirocyclic framework contributes to its three-dimensional complexity, a feature increasingly sought after in modern drug discovery to address flatland criticism in lead optimization.

From a commercial perspective, 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane is often listed by specialty chemical suppliers catering to pharmaceutical R&D sectors. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance in GMP synthesis. Researchers frequently inquire about its storage conditions (often recommended under inert atmosphere at low temperatures) and handling precautions, reflecting the broader industry emphasis on laboratory safety and compound stability.

Looking ahead, the role of 2-(Prop-2-yn-1-yl)-2,7-diazaspiro[3.5]nonane in next-generation therapeutics remains promising. With the rise of AI-assisted drug design and computational chemistry, such structurally diverse compounds are being virtually screened against undruggable targets like protein-protein interactions. Its chemical space coverage makes it particularly relevant for kinase inhibitor development and epigenetic modulator research—two areas dominating recent oncological drug discovery pipelines.